2-(Cyclopropylamino)-6-methylpyridine-4-carbonitrile
Description
2-(Cyclopropylamino)-6-methylpyridine-4-carbonitrile, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases, including autoimmune disorders and transplant rejection.
Scientific Research Applications
Tandem Michael Addition/Imino-Nitrile Cyclization
The compound 2-amino-6-(1-aryl-5-methyl-1H-1,2,3-triazol-4yl)-4-phenylpyridine-3-carbonitrile, synthesized through Tandem Michael addition/imino-nitrile cyclization, is structurally related to 2-(Cyclopropylamino)-6-methylpyridine-4-carbonitrile. These compounds, characterized by MS, IR, CHN, and 1H NMR spectral data, have potential applications in organic synthesis and medicinal chemistry (Heng-Shan Dong et al., 2010).
Synthesis of Pyrido[2,3-d]pyrimidines
The synthesis of pyrido[2,3-d]pyrimidines from 2-cyanamino-4,6-diphenylpyridine-3-carbonitrile involves a cyclization process facilitated by hydrogen halides. This methodology offers a straightforward approach to constructing aromatic pyrido[2,3-d]pyrimidines from acyclic precursors, indicating the versatility of similar nitrile compounds in heterocyclic chemistry (P. Victory et al., 1995).
Inhibitors of Human Epidermal Growth Factor Receptor-2 Kinase
Compounds like 6,7-disubstituted-4-(arylamino)quinoline-3-carbonitrile derivatives, related to 2-(Cyclopropylamino)-6-methylpyridine-4-carbonitrile, have been shown to function as irreversible inhibitors of human epidermal growth factor receptor-2 (HER-2) and epidermal growth factor receptor (EGFR) kinases. These derivatives are significant in the development of cancer treatments (H. Tsou et al., 2005).
Non-Linear Optical Property Study
The study of non-linear optical properties of compounds like 6-Amino-2-methylpyridine-3-carbonitrile provides insights into the photophysical properties of related compounds. These studies are crucial in fields like photonics and optoelectronics (D. Sakthi et al., 2017).
properties
IUPAC Name |
2-(cyclopropylamino)-6-methylpyridine-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3/c1-7-4-8(6-11)5-10(12-7)13-9-2-3-9/h4-5,9H,2-3H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFZCVWRAFULNQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)NC2CC2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 4-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]carbonyl}piperazine-1-carboxylate](/img/structure/B2462331.png)
![2-(4-ethoxyphenyl)-5-(4-methylbenzyl)pyrazolo[1,5-a]pyrazin-4(5H)-one](/img/structure/B2462335.png)
![{4-[Phenyl(pyrrolidin-1-yl)methyl]phenyl}boronic acid](/img/structure/B2462342.png)
![Methylethyl 2-[4-(6-bromo-2-oxochromen-3-yl)-2-oxochromen-7-yloxy]acetate](/img/structure/B2462345.png)
